4-Morpholin-4-ylpyridine-3-carboxylic acid;hydrochloride
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Overview
Description
4-Morpholin-4-ylpyridine-3-carboxylic acid;hydrochloride is a useful research compound. Its molecular formula is C10H13ClN2O3 and its molecular weight is 244.68. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Biologically Active Compounds : The compound serves as an important intermediate in synthesizing biologically active heterocyclic compounds. This includes its role in the formation of compounds with antihypoxic actions and potential antioxidant properties, as well as the synthesis of morpholine derivatives containing an azole nucleus for antimicrobial and antiurease activities (Mazur, Pitucha, & Rzączyńska, 2007); (Ukrainets, Mospanova, & Davidenko, 2014); (Bektaş, Ceylan, Demirbas, Alpay‐Karaoglu, & Sökmen, 2012).
Chemical Synthesis and Structure Analysis : It is used in the synthesis of various chemical compounds, such as cathepsin S inhibitors and analgesics, demonstrating its versatility in chemical reactions. Studies have also focused on understanding its crystal structure and bonding patterns, which are crucial for its applications in medicinal chemistry (Latli, Hrapchak, Lorenz, Busacca, & Senanayake, 2012); (Takahashi & Kanematsu, 1958); (Smith, Wermuth, & Sagatys, 2011).
Antimicrobial Activities and DNA Interactions : Studies have also explored its antimicrobial activities and interactions with DNA. This includes investigating the DNA binding capabilities of pyridine-2-carboxylic acid derivatives and their potential antibacterial and antifungal properties (Tamer, Tamer, İdil, Avcı, Vural, & Atalay, 2018).
Peptidomimetic Chemistry : The compound has been utilized in the synthesis of enantiopure Fmoc-protected morpholine-3-carboxylic acid, demonstrating its utility in peptidomimetic chemistry and solid-phase peptide synthesis (Sladojevich, Trabocchi, & Guarna, 2007).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-morpholin-4-ylpyridine-3-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O3.ClH/c13-10(14)8-7-11-2-1-9(8)12-3-5-15-6-4-12;/h1-2,7H,3-6H2,(H,13,14);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEBMFGXKVMMPMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=C(C=NC=C2)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2408965-78-4 |
Source
|
Record name | 4-(morpholin-4-yl)pyridine-3-carboxylic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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